Cas no 2639835-02-0 (DHODH-IN-20)

• Product Name: DHODH-IN-20
• CAS No: 2639835-02-0
• MF: C₂₄H₂₅F₄N₃O₃
• MW: 479.47
• CID: 5147054
• Update Time: 2025-10-29

DHODH-IN-20 Chemical and Physical Properties

Names and Identifiers

• Benzamide, 5-fluoro-4-[2-(1-hydroxy-1-methylethyl)-1-methyl-1H-imidazol-4-yl]-N-(2-methylphenyl)-2-[(1S)-2,2,2-trifluoro-1-methylethoxy]-
• DHODH-IN-20

• Inchi： 1S/C24H25F4N3O3/c1-13-8-6-7-9-18(13)29-21(32)16-10-17(25)15(11-20(16)34-14(2)24(26,27)28)19-12-31(5)22(30-19)23(3,4)33/h6-12,14,33H,1-5H3,(H,29,32)/t14-/m0/s1
• InChI Key： JGGJFEOIKVIQJV-AWEZNQCLSA-N
• SMILES： C(NC1=CC=CC=C1C)(=O)C1=CC(F)=C(C2=CN(C)C(C(O)(C)C)=N2)C=C1O[C@@H](C)C(F)(F)F

Additional information on DHODH-IN-20

DHODH-IN-20 (CAS No. 2639835-02-0): A Promising Small Molecule Inhibitor Targeting Dihydroorotate Dehydrogenase

In the rapidly evolving field of medicinal chemistry, DHODH-IN-20 (CAS No. 2639835-02-0) has emerged as a compelling small molecule inhibitor targeting dihydroorotate dehydrogenase (DHODH), a key enzyme in the de novo pyrimidine biosynthesis pathway. This compound has garnered significant attention due to its potential therapeutic applications in autoimmune diseases, viral infections, and even certain cancers. Researchers and pharmaceutical developers are increasingly exploring DHODH inhibitors as a novel class of drugs, with DHODH-IN-20 standing out for its unique structural and functional properties.

The DHODH enzyme plays a critical role in catalyzing the fourth step of pyrimidine biosynthesis, converting dihydroorotate to orotate. By inhibiting this enzyme, DHODH-IN-20 effectively disrupts the production of uridine monophosphate (UMP), a precursor essential for DNA and RNA synthesis. This mechanism is particularly relevant in highly proliferative cells, such as activated immune cells or rapidly dividing cancer cells, making DHODH-IN-20 a promising candidate for immunomodulatory therapy and oncology research.

Recent studies have highlighted the potential of DHODH-IN-20 in addressing viral infections, including those caused by RNA viruses. The compound's ability to deplete pyrimidine pools in host cells can inhibit viral replication, a strategy that has gained traction amid global concerns over emerging pathogens. This aligns with current drug discovery trends focusing on host-targeted antivirals, which may offer broader-spectrum activity compared to traditional direct-acting antivirals.

From a structural perspective, DHODH-IN-20 (CAS No. 2639835-02-0) features a optimized pharmacophore that enhances binding affinity to the DHODH active site. Its molecular design addresses common challenges associated with earlier-generation inhibitors, such as poor bioavailability or off-target effects. These improvements make it a valuable tool compound for both mechanistic studies and lead optimization efforts in drug development pipelines.

The growing interest in DHODH-IN-20 reflects broader shifts in precision medicine approaches. As researchers seek to develop therapies with more specific mechanisms of action, targeted enzyme inhibitors like DHODH-IN-20 offer advantages over conventional immunosuppressants. This is particularly relevant for conditions like rheumatoid arthritis or multiple sclerosis, where current treatments often carry significant side effect burdens.

In the context of cancer research, the selective pressure exerted by DHODH inhibition on malignant cells has shown promise in preclinical models. The compound's ability to preferentially target cells with heightened metabolic demands aligns well with contemporary cancer metabolism theories. This has spurred investigations into combination therapies pairing DHODH-IN-20 with established chemotherapeutic agents or immune checkpoint inhibitors.

From a technical standpoint, DHODH-IN-20 (CAS No. 2639835-02-0) demonstrates favorable pharmacokinetic properties in animal models, including reasonable oral bioavailability and tissue distribution patterns. These characteristics, combined with its well-characterized structure-activity relationship (SAR), position it as an attractive starting point for further medicinal chemistry optimization. The compound's IC50 values against human DHODH typically fall in the low nanomolar range, underscoring its potency as a research tool.

The development of DHODH-IN-20 also reflects important advances in computational drug design. Modern molecular docking techniques and binding free energy calculations have played crucial roles in optimizing this inhibitor series. These approaches have become increasingly important as the pharmaceutical industry seeks to reduce late-stage attrition rates through better target validation and lead compound selection.

Looking ahead, the research community continues to explore new applications for DHODH-IN-20 beyond its established mechanisms. Emerging areas of investigation include its potential effects on mitochondrial function and cellular differentiation processes. These diverse research directions highlight the compound's versatility as both a therapeutic candidate and a mechanistic probe for fundamental biological studies.

For researchers working with DHODH-IN-20 (CAS No. 2639835-02-0), proper handling and storage conditions are essential to maintain compound integrity. The powder form should be protected from light and moisture, typically stored at -20°C under inert atmosphere. When preparing working solutions, appropriate solvent systems should be selected based on the compound's solubility profile to ensure accurate dosing in experimental systems.

The ongoing characterization of DHODH-IN-20 represents an exciting frontier in enzyme-targeted drug discovery. As structural biology techniques continue to advance, including cryo-EM and X-ray crystallography, researchers are gaining unprecedented insights into the compound's binding modes and allosteric effects. These detailed understandings are driving the next generation of DHODH inhibitors with improved selectivity and safety profiles.

In conclusion, DHODH-IN-20 (CAS No. 2639835-02-0) stands as a significant contribution to the growing arsenal of targeted small molecule therapies. Its dual potential in both immunology and oncology applications, combined with its well-characterized mechanism of action, makes it a valuable compound for both basic research and translational drug development efforts. As the scientific community continues to unravel the full therapeutic potential of DHODH inhibition, compounds like DHODH-IN-20 will undoubtedly play pivotal roles in shaping future treatment paradigms.